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Compound of Interest

Compound Name: 3-Nitrobenzenesulfonamide

Cat. No.: B092210 Get Quote

Introduction

3-Nitrobenzenesulfonamide (CAS No. 121-52-8) is a chemical intermediate used in the

synthesis of various pharmaceutical compounds and other organic molecules. Its purity and

structural integrity are critical for the quality, safety, and efficacy of the final products. Therefore,

robust and reliable analytical methods are essential for its comprehensive characterization.

These application notes provide detailed protocols for the analysis of 3-
Nitrobenzenesulfonamide using modern analytical techniques, intended for researchers,

scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Nitrobenzenesulfonamide is presented

below. This data is fundamental for the development of analytical methods.
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Property Value Reference

CAS Number 121-52-8 [1][2]

Molecular Formula C₆H₆N₂O₄S [1][2]

Molecular Weight 202.19 g/mol [1]

IUPAC Name 3-nitrobenzenesulfonamide [1]

Melting Point 166-168 °C [3]

Appearance White to off-white powder [3]

Chromatographic Analysis
Chromatographic techniques are essential for assessing the purity of 3-
Nitrobenzenesulfonamide and quantifying impurities.

High-Performance Liquid Chromatography (HPLC) for
Purity Assessment
HPLC is a primary method for determining the purity of non-volatile and thermally labile

compounds like 3-Nitrobenzenesulfonamide. A reverse-phase method is typically employed

for this purpose.

Sample Preparation HPLC Analysis Data Processing

Weigh 10 mg of
3-Nitrobenzenesulfonamide

Dissolve in 10 mL
of Diluent

Filter through
0.45 µm Syringe Filter

Inject into
HPLC System

Separation on
C18 Column

UV Detection
at 254 nm Integrate Peaks Calculate Purity

(% Area)

Sample Preparation GC-MS Analysis Data Interpretation

Weigh 5 mg of
3-Nitrobenzenesulfonamide

Dissolve in 1 mL
of suitable solvent

(e.g., Acetone)

Inject 1 µL into
GC Inlet

Separation in
Capillary Column

Electron Ionization
(EI) Mass Analysis Identify Molecular Ion Peak

(m/z 202)
Analyze Fragmentation

Pattern

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Benzenesulfonamide_-3-nitro
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121528&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenesulfonamide_-3-nitro
https://webbook.nist.gov/cgi/cbook.cgi?ID=C121528&Units=SI
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenesulfonamide_-3-nitro
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenesulfonamide_-3-nitro
https://www.cookechem.com/Detail/A6199712.htm
https://www.cookechem.com/Detail/A6199712.htm
https://www.benchchem.com/product/b092210?utm_src=pdf-body
https://www.benchchem.com/product/b092210?utm_src=pdf-body
https://www.benchchem.com/product/b092210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b092210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purity & Impurity Profile Identity & Structure Confirmation Physicochemical Properties

3-Nitrobenzenesulfonamide
Sample

HPLC
(Purity Assay)

GC-MS
(Volatile Impurities)

NMR
(¹H, ¹³C)

Mass Spectrometry
(Molecular Weight)

FTIR
(Functional Groups)

DSC / TGA
(Thermal Stability)

Comprehensive
Certificate of Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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